Cas no 1359414-69-9 (methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate)

• Product Name: methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate
• CAS No: 1359414-69-9
• MF: C₂₆H₂₁ClN₂O₅
• MW: 476.908345937729
• CID: 5400129
• Update Time: 2025-10-29

methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• FAAWDNUDQYMDHP-UHFFFAOYSA-N
• methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate

• Inchi： 1S/C26H21ClN2O5/c1-32-23-6-4-3-5-19(23)26(31)28-18-11-12-21-20(13-18)24(34-15-25(30)33-2)14-22(29-21)16-7-9-17(27)10-8-16/h3-14H,15H2,1-2H3,(H,28,31)
• InChI Key： FAAWDNUDQYMDHP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=C2C(=NC(C3=CC=C(Cl)C=C3)=C1)C=CC(NC(=O)C1=CC=CC=C1OC)=C2

Additional information on methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate

Introduction to Methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate (CAS No. 1359414-69-9)

Methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate, identified by its CAS number 1359414-69-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the realm of bioactive molecules that interact with biological targets.

The molecular structure of Methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate is characterized by its quinoline core, which is a well-documented scaffold in medicinal chemistry. Quinoline derivatives have been extensively studied for their pharmacological properties, including antimicrobial, antimalarial, and anticancer activities. The presence of functional groups such as the 4-chlorophenyl and 2-methoxybenzamido moieties further enhances its chemical diversity and potential biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate has emerged as a promising candidate in this context. Its unique structural features make it a valuable tool for investigating the mechanisms of various biological pathways and for designing next-generation drugs.

The synthesis of Methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, are employed to construct the complex molecular framework. These synthetic strategies not only highlight the expertise of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

One of the most compelling aspects of Methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate is its potential as a lead compound for drug development. Preclinical studies have demonstrated that molecules with similar structural motifs exhibit significant biological activity against various disease targets. For instance, quinoline derivatives have shown promise in treating infectious diseases caused by resistant pathogens. The incorporation of the 4-chlorophenyl and 2-methoxybenzamido groups into the quinoline core may confer additional pharmacological advantages, such as enhanced binding affinity and selectivity.

The pharmacokinetic properties of Methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate are also an area of active investigation. Understanding how this compound is metabolized and eliminated from the body is crucial for optimizing its therapeutic potential. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to elucidate its metabolic pathways. These studies not only provide insights into the compound's behavior within biological systems but also help in designing derivatives with improved pharmacokinetic profiles.

In conclusion, Methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate represents a significant advancement in the field of medicinal chemistry. Its complex structure, derived from a well-established pharmacophore, positions it as a versatile tool for both academic research and industrial drug development. As our understanding of biological mechanisms continues to evolve, compounds like Methyl 2-{[2-(4-chlorophenyl)-6-(2-methoxybenzamido)quinolin-4-yl]oxy}acetate will play an increasingly important role in addressing some of the most pressing challenges in healthcare.